Cas no 15787-12-9 (Isoquinoline, 3-chloro-1-methyl-)

3-Chloro-1-methylisoquinoline is a halogenated isoquinoline derivative with notable utility in organic synthesis and pharmaceutical research. Its chloro and methyl substituents enhance reactivity, making it a versatile intermediate for constructing complex heterocyclic frameworks. The compound’s stability under standard conditions ensures reliable handling and storage. It is particularly valued in medicinal chemistry for its potential as a scaffold in drug discovery, owing to the isoquinoline core’s prevalence in bioactive molecules. The electron-withdrawing chloro group further facilitates selective functionalization, enabling precise modifications for target applications. This compound is suited for use in cross-coupling reactions, nucleophilic substitutions, and other transformations critical to fine chemical synthesis.

Isoquinoline, 3-chloro-1-methyl- structure

15787-12-9 structure

Product Name:Isoquinoline, 3-chloro-1-methyl-

CAS No:15787-12-9

MF:C₁₀H₈ClN

MW:177.630221366882

MDL:MFCD22200030

CID:1336612

PubChem ID:12694140

Update Time:2025-10-29

Isoquinoline, 3-chloro-1-methyl- Chemical and Physical Properties

Names and Identifiers

- Isoquinoline, 3-chloro-1-methyl-
- 3-Chloro-1-methylisoquinoline
- MFCD22200030
- D80082
- SCHEMBL2170888
- Methylisochinolinchlorid
- DA-09822
- AGPHINVRYAFBSN-UHFFFAOYSA-N
- 15787-12-9
- MDL： MFCD22200030
- Inchi： 1S/C10H8ClN/c1-7-9-5-3-2-4-8(9)6-10(11)12-7/h2-6H,1H3
- InChI Key： AGPHINVRYAFBSN-UHFFFAOYSA-N
- SMILES： ClC1=CC2C=CC=CC=2C(C)=N1

Computed Properties

Exact Mass: 177.03464
Monoisotopic Mass: 177.0345270g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 12.9Å²

Experimental Properties

PSA: 12.89

Isoquinoline, 3-chloro-1-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB547225-1 g	3-Chloro-1-methylisoquinoline; .	15787-12-9		1g	€576.20	2023-04-13
abcr	AB547225-1g	3-Chloro-1-methylisoquinoline; .	15787-12-9		1g	€576.20	2025-04-20
Ambeed	A1195205-100mg	3-Chloro-1-methylisoquinoline	15787-12-9	98%	100mg	$177.0	2025-03-18
Ambeed	A1195205-250mg	3-Chloro-1-methylisoquinoline	15787-12-9	98%	250mg	$299.0	2025-03-18
Ambeed	A1195205-1g	3-Chloro-1-methylisoquinoline	15787-12-9	98%	1g	$806.0	2025-03-18
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY397552-1g	3-Chloro-1-methylisoquinoline	15787-12-9	≥95%	1g	¥5488.00	2025-04-18